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Compound of Interest

Compound Name: Magnesium chloride tetrahydrate

Cat. No.: B12737795 Get Quote

Essential Safety and Handling Guide for
Magnesium Chloride Tetrahydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Magnesium chloride tetrahydrate in a laboratory setting.

Designed for researchers, scientists, and drug development professionals, this document

outlines the necessary personal protective equipment (PPE), step-by-step handling

instructions, emergency-response workflows, and waste disposal methods to ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Magnesium chloride tetrahydrate is generally considered non-hazardous; however, it can

cause mild irritation to the skin, eyes, and respiratory tract.[1] Ingestion of large amounts may

be moderately toxic.[1] Adherence to proper PPE guidelines is crucial to minimize exposure

and ensure safety.

Recommended Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles or glasses with side shields are required

to protect against dust particles.[2][3]
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Skin Protection: Wear protective nitrile rubber gloves and clean, body-covering clothing such

as a lab coat or apron to prevent skin contact.[2][3]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[4] If dust is generated, a NIOSH-approved dust mask or an air-

purifying respirator should be used.[1][2]

Quantitative Safety and Physical Data
The following tables summarize key quantitative data for Magnesium chloride tetrahydrate.

Table 1: Chemical and Physical Properties

Property Value Reference

Chemical Name
Magnesium chloride

tetrahydrate
[2]

CAS Number 22695-80-3 [2][5]

Molecular Formula Cl₂H₈MgO₄ [2][5]

Molecular Weight 167.27 g/mol [2]

Appearance White crystalline solid [6]

Odor Odorless [6]

Table 2: Toxicological and Exposure Data
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Parameter Value Reference

Oral LD50 (Rat)
8100 mg/kg (for anhydrous

MgCl₂)
[7]

Oral LD50 (Mouse)
7600 mg/kg (for anhydrous

MgCl₂)
[7]

Occupational Exposure Limit

(as nuisance dust)

TWA: 10 mg/m³ (inhalable

dust)
[1]

Occupational Exposure Limit

(as nuisance dust)

TWA: 3 mg/m³ (respirable

dust)
[1]

Standard Operating Procedures
Handling:

Ensure work is conducted in a well-ventilated area.[1]

Wear all required PPE as specified in Section 1.

Avoid actions that generate dust.[1]

Wash hands thoroughly with soap and water after handling.[2]

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly sealed, as Magnesium chloride is hygroscopic and readily absorbs

moisture.[1]

Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency and First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1] If irritation persists, seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[2] If irritation develops or persists, seek medical attention.[2]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult or irritation persists, seek

medical attention.[1][2]

Ingestion: Rinse the mouth with water and drink several glasses of water to dilute the

substance.[2] Do not induce vomiting.[1] If large amounts are swallowed or symptoms

appear, seek immediate medical advice.[2]

Spill and Disposal Plan
Spill Response Workflow:

In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Spill Occurs

Isolate Spill Area
& Restrict Access

Wear Appropriate PPE:
- Goggles
- Gloves

- Dust Mask (if needed)

Ensure Adequate
Ventilation

Contain the Spill

Clean Up Spill:
Sweep or vacuum solid material.
Moisten slightly to prevent dust.

Place in a Labeled,
Sealed Container for Disposal

Decontaminate Spill Area
with Water

Dispose of Waste
(See Section 5.2)

End of Procedure

Click to download full resolution via product page

Workflow for handling a Magnesium chloride tetrahydrate spill.
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Disposal Plan:

Waste disposal must comply with all local, state, and federal regulations.

Small Quantities: For small amounts, dissolve the material in a large volume of water and

pour it into the sanitary sewer, if permitted by local wastewater authorities.[5]

Large Quantities: Large-scale disposal should be handled as chemical waste.[5] Place the

material in a clearly labeled, corrosion-resistant, and sealed container.[5] Arrange for

disposal with a certified hazardous waste facility.

Prohibition: Never dispose of Magnesium chloride down storm drains, in natural water

bodies, or on the soil.[5] Do not mix with incompatible chemicals, especially strong oxidizers.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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